Cas no 1803834-94-7 (Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate)

Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate is a versatile organic compound with distinct structural features. Its unique fluorinated substituents confer enhanced stability and reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of the isonicotinate moiety contributes to its pharmacological activity, while the methyl group facilitates synthetic transformations. This compound offers a reliable starting material for the development of novel compounds with potential therapeutic applications.

Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate structure

1803834-94-7 structure

Product Name:Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate

CAS No:1803834-94-7

MF:C₈H₅F₄NO₂

MW:223.1244161129

CID:4802167

Update Time:2025-06-18

Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate
- Inchi： 1S/C8H5F4NO2/c1-15-7(14)4-2-6(8(10,11)12)13-3-5(4)9/h2-3H,1H3
- InChI Key： WFLNJACMCXKWJT-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(F)(F)F)C=C1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 1.7
Topological Polar Surface Area: 39.2

Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029004213-1g	Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate	1803834-94-7	95%	1g	$1,820.00	2022-04-02
Apollo Scientific	PC10854-250mg	Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate	1803834-94-7	95%	250mg	£143.00	2025-02-19
Apollo Scientific	PC10854-1g	Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate	1803834-94-7	95%	1g	£429.00	2025-02-19
1PlusChem	1P01JL8Z-250mg	Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate	1803834-94-7		250mg	$240.00	2024-06-18
1PlusChem	1P01JL8Z-1g	Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate	1803834-94-7		1g	$666.00	2024-06-18
A2B Chem LLC	AZ92819-250mg	Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate	1803834-94-7	95%	250mg	$267.00	2024-04-20
A2B Chem LLC	AZ92819-1g	Methyl 5-fluoro-2-(trifluoromethyl)isonicotinate	1803834-94-7	95%	1g	$729.00	2024-04-20